Cas no 74772-17-1 (3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid)
74772-17-1 structure
Product Name:3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid
CAS No:74772-17-1
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD00100445
CID:562055
PubChem ID:2776534
Update Time:2025-04-19
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid
- BUTTPARK 98\18-68
- 3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXYLIC ACID
- RARECHEM AL BE 1295
- 2-Thiophenecarboxylicacid, 3-(1H-pyrrol-1-yl)-
- 3-pyrrol-1-ylthiophene-2-carboxylic acid
- 3-(Pyrrol-1-yl)thiophene-2-carboxylic acid
- acide (pyrrolyl-1)-3 thenoique-2
- 3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid, AldrichCPR
- MFCD00100445
- A838223
- ZCA77217
- 74772-17-1
- Oprea1_797235
- DTXSID10380163
- 3-(1-pyrrolyl)-2-thiophenecarboxylic acid
- 3-Pyrrol-1-yl-thiophene-2-carboxylic acid
- BB 0248292
- Q27456587
- 3-(1-pyrrolyl)-2-thienylcarboxylic acid
- SCHEMBL1520640
- 1R-0234
- J-510437
- Z227832752
- EN300-26647
- SDCCGMLS-0066036.P001
- FT-0613502
- AKOS000200742
- 6XI
- Bionet2_000651
- 3-(1H-pyrrol-1-yl)thiophene-2-carboxylicacid
- HMS1365N13
- CS-0243628
- CHEBI:194827
- WSCYUZJLJQNLSQ-UHFFFAOYSA-N
- STL133430
- DB-021565
- 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid
-
- MDL： MFCD00100445
- Inchi： 1S/C9H7NO2S/c11-9(12)8-7(3-6-13-8)10-4-1-2-5-10/h1-6H,(H,11,12)
- InChI Key： WSCYUZJLJQNLSQ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)N1C=CC=C1
Computed Properties
- Exact Mass: 193.02000
- Monoisotopic Mass: 193.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.5A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.37
- Melting Point: 166 °C
- Boiling Point: 377.3°C at 760 mmHg
- Flash Point: 182°C
- Refractive Index: 1.669
- PSA: 70.47000
- LogP: 2.23700
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H027610-250mg |
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid |
74772-17-1 | 250mg |
$ 220.00 | 2022-06-04 | ||
| TRC | H027610-500mg |
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid |
74772-17-1 | 500mg |
$ 365.00 | 2022-06-04 | ||
| Alichem | A109005221-1g |
3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid |
74772-17-1 | 95% | 1g |
$474.24 | 2023-09-01 | |
| Alichem | A109005221-5g |
3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid |
74772-17-1 | 95% | 5g |
$1151.70 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043551-500mg |
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid |
74772-17-1 | >95% | 500mg |
3966.0CNY | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043551-1g |
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid |
74772-17-1 | >95% | 1g |
4941.0CNY | 2021-07-06 | |
| Apollo Scientific | OR23355-1g |
3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid |
74772-17-1 | 95 | 1g |
£80.00 | 2025-02-19 | |
| Chemenu | CM275037-5g |
3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid |
74772-17-1 | 95% | 5g |
$979 | 2021-08-18 | |
| abcr | AB338997-1 g |
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid; 95% |
74772-17-1 | 1g |
€102.10 | 2023-04-26 | ||
| Chemenu | CM275037-5g |
3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid |
74772-17-1 | 95% | 5g |
$*** | 2023-05-29 |
3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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